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Compound of Interest

(E)-4-Methyl-5-styrylbenzene-1,3-
diol

cat. No.: B12372675

Compound Name:

An In-depth Technical Guide on (E)-4-Methyl-5-
styrylbenzene-1,3-diol

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of (E)-4-Methyl-5-styrylbenzene-1,3-diol, a stilbenoid with noteworthy
antifungal properties. This document is intended for researchers, scientists, and professionals
in the field of drug development and natural product chemistry.

Chemical Structure and Properties

(E)-4-Methyl-5-styrylbenzene-1,3-diol is a natural stilbenoid compound. Its structure features
a resorcinol (benzene-1,3-diol) ring substituted with a methyl group and a styryl group in a trans
(E) configuration.

Chemical Structure:
Caption: Proposed antifungal mechanism of (E)-4-Methyl-5-styrylbenzene-1,3-diol.

This proposed mechanism involves the compound interacting with the fungal cell membrane,
leading to its disruption. It may also target the mitochondria, causing dysfunction and an
increase in reactive oxygen species (ROS), which in turn can trigger apoptosis and ultimately
inhibit fungal growth.
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Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, and biological testing of (E)-4-
Methyl-5-styrylbenzene-1,3-diol are not readily available in the public domain. The primary
source of this information appears to be a Chinese patent (CN110041166A). [1][2]The following
are generalized protocols based on standard methodologies for the study of natural products.

Hypothetical Workflow for Isolation and Characterization

The following diagram illustrates a typical workflow for the isolation and characterization of a
natural product like (E)-4-Methyl-5-styrylbenzene-1,3-diol from its plant source.

Dracaena cochinchinensis plant material

( Extraction with organic solvent (e.g., ethanol) )

(Chromatographic Separation (e.g., Column Chromatography, HPLC))

(E)-4-Methyl-5-styrylbenzene-1,3-diol

( Structure Elucidation (NMR, MS, IR) ) Antifungal Activity Assays
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Caption: General workflow for isolation and analysis.

General Protocol for Antifungal Susceptibility Testing

The following is a generalized protocol for determining the Minimum Inhibitory Concentration
(MIC) of a compound against filamentous fungi, which can be adapted to determine the I1Cso
values.

e Fungal Culture: The test fungi are cultured on a suitable medium (e.g., Potato Dextrose
Agar) to obtain fresh spores.

e Spore Suspension: A spore suspension is prepared in sterile saline or a suitable buffer and
adjusted to a specific concentration (e.g., 1 x 10° spores/mL).

e Compound Preparation: A stock solution of (E)-4-Methyl-5-styrylbenzene-1,3-diol is
prepared in a suitable solvent (e.g., DMSO). Serial dilutions are then made in a liquid culture
medium (e.g., Potato Dextrose Broth) in a 96-well microtiter plate.

 Inoculation: Each well is inoculated with the fungal spore suspension.

 Incubation: The microtiter plate is incubated at an appropriate temperature (e.g., 25-28 °C)
for a period sufficient for fungal growth in the control wells (typically 48-72 hours).

o MIC Determination: The MIC is determined as the lowest concentration of the compound that
completely inhibits visible fungal growth. The ICso can be determined by measuring the
fungal growth (e.g., by optical density) at different compound concentrations and calculating
the concentration that inhibits 50% of the growth compared to the control.

Conclusion

(E)-4-Methyl-5-styrylbenzene-1,3-diol is a promising natural antifungal agent isolated from
Dracaena cochinchinensis. Its demonstrated in vitro activity against several plant pathogenic
fungi suggests its potential for further investigation and development as a lead compound in
agrochemical or pharmaceutical applications. Further research is required to fully elucidate its
mechanism of action, determine its full spectrum of biological activities, and develop optimized
protocols for its synthesis or extraction. Access to the detailed experimental data within the
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primary patent literature will be crucial for advancing the scientific understanding of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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